Cas no 864925-82-6 (ethyl 3-carbamoyl-2-(5-nitro-1-benzothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: ethyl 3-carbamoyl-2-(5-nitro-1-benzothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 864925-82-6
• MF: C₂₀H₁₈N₄O₆S₂
• MW: 474.510121822357
• CID: 5911762
• PubChem ID: 4607036
• Update Time: 2025-06-10

ethyl 3-carbamoyl-2-(5-nitro-1-benzothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-carbamoyl-2-(5-nitro-1-benzothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• 864925-82-6
• AKOS024604280
• F1298-0042
• ethyl 3-carbamoyl-2-(5-nitrobenzo[b]thiophene-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
• ethyl 3-carbamoyl-2-[(5-nitro-1-benzothiophene-2-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• ethyl 3-carbamoyl-2-(5-nitro-1-benzothiophene-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
• Thieno[2,3-c]pyridine-6(5H)-carboxylic acid, 3-(aminocarbonyl)-4,7-dihydro-2-[[(5-nitrobenzo[b]thien-2-yl)carbonyl]amino]-, ethyl ester

• Inchi： 1S/C20H18N4O6S2/c1-2-30-20(27)23-6-5-12-15(9-23)32-19(16(12)17(21)25)22-18(26)14-8-10-7-11(24(28)29)3-4-13(10)31-14/h3-4,7-8H,2,5-6,9H2,1H3,(H2,21,25)(H,22,26)
• InChI Key： JQJXOZWHORFMQR-UHFFFAOYSA-N
• SMILES： C1N(C(OCC)=O)CCC2C(C(N)=O)=C(NC(C3SC4=CC=C([N+]([O-])=O)C=C4C=3)=O)SC1=2

Computed Properties

• Exact Mass: 474.06677665g/mol
• Monoisotopic Mass: 474.06677665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 204Ų

Experimental Properties

• Density: 1.561±0.06 g/cm3(Predicted)
• Boiling Point: 595.0±50.0 °C(Predicted)
• pka: 11.77±0.20(Predicted)

Additional information on ethyl 3-carbamoyl-2-(5-nitro-1-benzothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

Professional Introduction to Ethyl 3-Carbamoyl-2-(5-Nitro-1-Benzothiophene-2-Amido)-4H,5H,6H,7H-Thieno2,3-Cpyridine-6-Carboxylate (CAS No. 864925-82-6)

Ethyl 3-carbamoyl-2-(5-nitro-1-benzothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate, identified by its CAS number 864925-82-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural complexity and biological activity, making it a promising candidate for further research and development in drug discovery.

The molecular structure of Ethyl 3-carbamoyl-2-(5-nitro-1-benzothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate incorporates several key pharmacophoric elements that are known to interact with biological targets. The presence of a thieno[2,3-c]pyridine core is particularly noteworthy, as this scaffold has been extensively studied for its potential in modulating various biological pathways. Additionally, the incorporation of a nitro group and an amide moiety in the benzothiophene ring enhances the compound's ability to engage with biological receptors and enzymes.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions between Ethyl 3-carbamoyl-2-(5-nitro-1-benzothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate and its potential biological targets. These studies have highlighted the compound's binding affinity for certain enzymes and receptors involved in inflammatory responses and cancer progression. The nitro group, in particular, has been shown to play a crucial role in modulating the electronic properties of the molecule, thereby influencing its interaction with biological targets.

In the realm of drug discovery, the synthesis and characterization of novel heterocyclic compounds like Ethyl 3-carbamoyl-2-(5-nitro-1-benzothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate are essential for identifying new therapeutic agents. The compound's structural features make it a versatile scaffold for further derivatization and optimization. Researchers have been exploring various synthetic strategies to modify the core structure while maintaining or enhancing its biological activity. These efforts have led to the development of several analogs with improved pharmacokinetic properties and reduced toxicity.

The field of medicinal chemistry has seen significant progress in understanding the role of heterocyclic compounds in modulating biological pathways. The thieno[2,3-c]pyridine scaffold is particularly interesting due to its ability to interact with a wide range of biological targets. Studies have shown that this scaffold can be modified to produce compounds with anti-inflammatory, anti-protozoal, and anti-cancer activities. The nitro group and amide moiety further enhance these properties by contributing to the compound's electronic distribution and binding affinity.

The development of novel pharmaceutical agents relies heavily on the identification and optimization of lead compounds. Ethyl 3-carbamoyl-2-(5-nitro-1-benzothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate represents a promising lead compound that has shown potential in preclinical studies. These studies have demonstrated its ability to inhibit certain enzymes involved in cancer progression and inflammatory diseases. The compound's unique structural features make it an attractive candidate for further investigation into its mechanisms of action.

Advances in synthetic methodologies have enabled researchers to produce increasingly complex heterocyclic compounds like Ethyl 3-carbamoyl-2-(5-nitro-1-benzothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate with high efficiency and purity. These synthetic techniques have opened up new avenues for drug discovery by allowing the rapid assembly of complex molecular structures. The ability to modify specific functional groups within the molecule has further expanded its potential applications in medicinal chemistry.

The pharmacological properties of Ethyl 3-carbamoyl-2-(5-nitro-1-benzothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate have been extensively studied in various preclinical models. These studies have revealed its potential as an inhibitor of key enzymes involved in cancer metabolism and inflammation. The compound's ability to modulate these pathways makes it a promising candidate for therapeutic intervention in diseases such as cancer and chronic inflammation.

In conclusion，Ethyl 3-carbamoyl-2-(5-nitro-1-benzothiophene-2-amido)-4H，5 H，6 H，7 H -thieno [ 2 ， 3 - c ] pyridine - 6 - carboxylic acid ethyl ester ( CAS No . 864925 -82 - 6 ) strong > is a structurally complex organic compound with significant potential in pharmaceutical research . Its unique molecular features make it an attractive candidate for further investigation into its mechanisms of action and therapeutic applications . As research continues , this compound is likely to play an important role in the development of new drugs targeting various diseases . p >